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Cat. No.: B165321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxynaphthalene, also known by synonyms such as nerolin, bromelia, and ethyl 2-

naphthyl ether, is an aromatic ether compound with the chemical formula C₁₂H₁₂O.[1][2] Its

structure consists of a naphthalene ring substituted with an ethoxy group at the second

position. This compound is a white crystalline solid with a characteristic floral scent, reminiscent

of orange blossoms, which has led to its prevalent use in the fragrance and flavor industries.[1]

[2] Beyond its olfactory properties, 2-ethoxynaphthalene serves as a valuable intermediate in

organic synthesis, with potential applications in the development of new materials and

pharmaceuticals. This guide provides a comprehensive overview of its chemical and physical

properties, synthesis methodologies, reactivity, and known biological relevance, tailored for a

scientific audience.

Chemical Identity
The unambiguous identification of 2-ethoxynaphthalene is established by its unique CAS

number.
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Identifier Value

CAS Number 93-18-5[1]

Molecular Formula C₁₂H₁₂O[1]

IUPAC Name 2-ethoxynaphthalene[1]

Synonyms
Nerolin, Bromelia, Nerolin II, Ethyl 2-naphthyl

ether, β-Naphthyl ethyl ether[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 2-ethoxynaphthalene is presented in the

table below, providing essential data for its handling, application, and analysis.

Property Value Reference

Molecular Weight 172.22 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 35-37 °C [2]

Boiling Point 282 °C [1][2]

Density 1.064 g/cm³ [2]

Solubility
Insoluble in water; Soluble in

ethanol and oils
[1][2]

Refractive Index 1.5975 (estimate) [2]

Flash Point 134 °C [2]

logP 3.747 at 25°C [2]

Synthesis of 2-Ethoxynaphthalene
The synthesis of 2-ethoxynaphthalene is most commonly achieved via the Williamson ether

synthesis, a robust and widely used method for preparing ethers. An alternative method
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involves the direct esterification of β-naphthol with ethanol in the presence of a strong acid

catalyst.

Williamson Ether Synthesis
This method involves the reaction of an alkoxide with a primary alkyl halide. In the case of 2-
ethoxynaphthalene, 2-naphthol is first deprotonated with a base to form the more nucleophilic

2-naphthoxide, which then undergoes an Sₙ2 reaction with an ethyl halide.

Reaction Scheme:

2-Naphthol

2-Naphthoxide

+

Base (e.g., NaOH, KOH) 2-Ethoxynaphthalene

+

Ethyl Halide (e.g., C₂H₅I, C₂H₅Br)

Salt (e.g., NaI, KBr)

Click to download full resolution via product page

Figure 1: General workflow for the Williamson ether synthesis of 2-ethoxynaphthalene.

Experimental Protocol:

A detailed experimental procedure for the Williamson ether synthesis of 2-ethoxynaphthalene
is as follows:

Reagents and Apparatus:

2-Naphthol (β-naphthol)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethyl iodide (C₂H₅I) or Ethyl bromide (C₂H₅Br)

Methanol or Ethanol (solvent)
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50 mL round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Procedure: a. In a 50 mL round-bottom flask, dissolve 2.0 g of 2-naphthol in 10 mL of

methanol. b. While stirring, add a solution of 1.0 g of sodium hydroxide in 5 mL of methanol.

c. To the resulting solution of sodium 2-naphthoxide, add 1.6 mL of ethyl iodide. d. Equip the

flask with a reflux condenser and heat the mixture to reflux for 1 hour with continuous

stirring. e. After the reflux period, allow the mixture to cool to room temperature. f. Pour the

reaction mixture into 50 mL of cold water. g. The crude 2-ethoxynaphthalene will precipitate

as a solid. h. Collect the solid by vacuum filtration and wash with cold water. i. Recrystallize

the crude product from ethanol to obtain pure 2-ethoxynaphthalene.

Fischer Esterification Analogue
This method involves the direct reaction of 2-naphthol with ethanol in the presence of a strong

acid catalyst, typically concentrated sulfuric acid.

Experimental Protocol:

Reagents and Apparatus:

2-Naphthol (β-naphthol)

Ethanol

Concentrated sulfuric acid (H₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b165321?utm_src=pdf-body
https://www.benchchem.com/product/b165321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: a. In a round-bottom flask, dissolve 10 g of 2-naphthol in 50 mL of ethanol. b.

Slowly and carefully add 5 mL of concentrated sulfuric acid to the solution while cooling the

flask in an ice bath. c. Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

d. After cooling, pour the reaction mixture into a beaker containing 200 mL of cold water. e.

Neutralize the excess acid with a saturated solution of sodium bicarbonate. f. The crude

product will separate and can be collected by filtration or extraction with a suitable organic

solvent. g. Purify the product by recrystallization or distillation under reduced pressure.

Chemical Reactivity
The chemical reactivity of 2-ethoxynaphthalene is primarily governed by the electron-donating

nature of the ethoxy group and the aromaticity of the naphthalene ring system.

Electrophilic Aromatic Substitution: The ethoxy group is an activating, ortho-, para-directing

group. Therefore, electrophilic substitution reactions, such as nitration, halogenation, and

Friedel-Crafts acylation, will predominantly occur at the 1- and 3-positions of the naphthalene

ring.

Ether Cleavage: The ether linkage can be cleaved under harsh conditions using strong acids

like HBr or HI to yield 2-naphthol and the corresponding ethyl halide.

Oxidation: The naphthalene ring can be oxidized under strong oxidizing conditions, leading

to the cleavage of the aromatic system.

Spectral Data
The structural elucidation of 2-ethoxynaphthalene is supported by various spectroscopic

techniques.
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Spectroscopic Data Key Features

¹H NMR

Signals corresponding to the ethoxy group

protons (a triplet and a quartet) and the aromatic

protons of the naphthalene ring.

¹³C NMR

Resonances for the two carbons of the ethoxy

group and the ten carbons of the naphthalene

ring.

IR Spectroscopy

Characteristic absorption bands for C-O-C

stretching of the ether linkage, C-H stretching of

the aromatic and aliphatic groups, and C=C

stretching of the aromatic ring.

Mass Spectrometry

A molecular ion peak corresponding to its

molecular weight (172.22 g/mol ) and

characteristic fragmentation patterns.

Biological Activity and Applications in Drug
Development
While 2-ethoxynaphthalene itself is not a known therapeutic agent, its naphthalene core is a

common scaffold in medicinal chemistry. Research into the biological activities of naphthalene

derivatives has revealed a wide range of pharmacological effects.

Antimicrobial Potential: Some studies have suggested that derivatives of 2-
ethoxynaphthalene may possess antimicrobial properties. For instance, it has been used

as a precursor in the synthesis of sodium ethoxynaphthylpenicillin. However, detailed studies

on the antimicrobial spectrum and mechanism of action of 2-ethoxynaphthalene are

lacking.

Enzyme Inhibition: A structurally related compound, 2-ethynylnaphthalene, has been

identified as a mechanism-based inhibitor of cytochrome P450 enzymes, specifically

CYP2B4. This suggests that the naphthalene core can be tailored to interact with specific

biological targets.
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Anti-inflammatory and Anticancer Activities of Naphthalene Derivatives: While not directly

demonstrated for 2-ethoxynaphthalene, other substituted naphthalene derivatives have

been investigated for their anti-inflammatory and anticancer properties.[3][4][5] These studies

highlight the potential of the naphthalene scaffold in the design of novel therapeutic agents.

The current body of scientific literature on the direct biological effects of 2-ethoxynaphthalene
is limited. This presents an opportunity for further research to explore its pharmacological

profile and potential as a lead compound in drug discovery.

Safety and Handling
2-Ethoxynaphthalene is generally considered to be of low toxicity. However, as with all

chemicals, appropriate safety precautions should be taken when handling it in a laboratory

setting. It is advisable to wear personal protective equipment, including gloves, safety glasses,

and a lab coat. The compound should be used in a well-ventilated area or a fume hood. For

detailed safety information, refer to the material safety data sheet (MSDS) provided by the

supplier.

Conclusion
2-Ethoxynaphthalene is a well-characterized aromatic ether with established applications in

the fragrance industry and as a synthetic intermediate. Its physicochemical properties are well-

documented, and its synthesis is readily achievable through standard organic chemistry

methodologies like the Williamson ether synthesis. While its direct biological activities are not

extensively studied, the prevalence of the naphthalene scaffold in pharmacologically active

molecules suggests that 2-ethoxynaphthalene and its derivatives could be interesting

candidates for future drug discovery and development programs. Further research is warranted

to fully elucidate its potential in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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